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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 60 (C.I. 61104) is a synthetic anthraquinone dye known for its vibrant greenish-

blue hue.[1] Primarily utilized in the textile industry for dyeing polyester and other synthetic

fibers, its molecular structure and chromophoric properties also make it a subject of interest for

scientific research, including potential applications in other fields.[2][3] This technical guide

provides a comprehensive overview of the spectral characteristics of Disperse Blue 60,

detailing its chemical properties, absorption and emission profiles, and relevant experimental

protocols. This document aims to serve as a foundational resource for researchers employing

this dye in their studies.

Chemical and Physical Properties
Disperse Blue 60 is characterized by its anthraquinone core, a rigid and planar structure that

contributes to the dye's stability and lightfastness.[3][4] Electron-donating amino groups at the

1 and 4 positions of the anthraquinone skeleton are key to its color properties.

A notable discrepancy exists in some commercial literature, which incorrectly classifies

Disperse Blue 60 as a stilbene-based dye and reports red fluorescence. Chemical databases

and scientific literature consistently identify it as an anthraquinone derivative. The spectral data

presented herein are consistent with its classification as an anthraquinone dye.
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Table 1: Physicochemical Properties of Disperse Blue 60

Property Value Reference(s)

CI Name Disperse Blue 60, C.I. 61104

CAS Number 12217-80-0

Molecular Formula C₂₀H₁₇N₃O₅

Molecular Weight 379.37 g/mol

IUPAC Name

4,11-diamino-2-(3-

methoxypropyl)naphtho[2,3-

f]isoindole-1,3,5,10-tetrone

Appearance Blue-black powder

Solubility

Soluble in acetone,

dimethylformamide, pyridine;

slightly soluble in alcohol;

insoluble in water.

Spectral Characteristics
The color of Disperse Blue 60 arises from its absorption of light in the visible region of the

electromagnetic spectrum, a characteristic dictated by its chemical structure.

UV-Visible Absorption
The primary absorption band of Disperse Blue 60 in the visible region is responsible for its

characteristic blue color. The wavelength of maximum absorption (λmax) has been reported to

be approximately 670 nm. This absorption is attributed to π → π* electronic transitions within

the conjugated system of the anthraquinone core, influenced by the amino substituents.

Table 2: UV-Visible Absorption Data for Disperse Blue 60
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Parameter Value Notes Reference(s)

λmax ~670 nm

This value may exhibit

slight shifts depending

on the solvent.

Molar Extinction

Coefficient (ε)
Data not available

Typically in the order

of 1 x 10⁴ dm³ mol⁻¹

cm⁻¹ for similar

anthraquinone dyes.

Fluorescence Emission
While some commercial sources erroneously report red fluorescence at 590 nm, anthraquinone

dyes like Disperse Blue 60 are generally not known for strong fluorescence, and an emission

at a shorter wavelength than the absorption maximum (670 nm) would violate Stokes' Law.

Anthraquinone dyes can exhibit fluorescence, typically with a significant Stokes shift, but

specific emission data for Disperse Blue 60 is not readily available in the scientific literature.

Any fluorescence is expected to be weak and at a wavelength longer than 670 nm.

Solvatochromism
Solvatochromism is the phenomenon where the color of a substance changes with the polarity

of the solvent. This effect is due to differential solvation of the ground and excited states of the

dye molecule. For anthraquinone dyes, a bathochromic (red) shift in the absorption maximum is

often observed with increasing solvent polarity. While specific studies on the solvatochromism

of Disperse Blue 60 are not widely published, it is anticipated to exhibit such behavior.

Researchers should be aware that the absorption and emission spectra of Disperse Blue 60
can be influenced by the choice of solvent.

Experimental Protocols
The following are generalized protocols for the spectral characterization of Disperse Blue 60,

which should be optimized for specific instrumentation and experimental goals.

UV-Visible Spectroscopy
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This protocol outlines the steps to determine the absorption spectrum and molar extinction

coefficient of Disperse Blue 60.

Sample Preparation

Measurement Data Analysis

Prepare a stock solution
of Disperse Blue 60 in a

suitable solvent (e.g., acetone).

Create a series of dilutions
of known concentrations.

Calibrate the spectrophotometer
with the blank solution.

Prepare a blank solution
(pure solvent).

Measure the absorbance of
each dilution across the

UV-Visible range (e.g., 400-800 nm).

Plot absorbance vs. wavelength
to determine λmax.

Plot absorbance at λmax vs.
concentration (Beer's Law plot).

Calculate molar extinction
coefficient (ε) from the

slope of the Beer's Law plot.

Click to download full resolution via product page

Caption: Workflow for UV-Visible Spectroscopy of Disperse Blue 60.

Fluorescence Spectroscopy
This protocol describes the general procedure for measuring the fluorescence emission

spectrum of Disperse Blue 60.

Sample Preparation Measurement

Data Analysis
Prepare a dilute solution
of Disperse Blue 60 in a

suitable solvent.

Set the excitation wavelength
at the determined λmax

(e.g., ~670 nm).

Prepare a blank solution
(pure solvent).

Measure the emission of the
blank for background subtraction.

Scan the emission spectrum
over a longer wavelength range

(e.g., 680-850 nm).

Subtract the blank spectrum
from the sample spectrum.

Determine the wavelength
of maximum emission (λem).

Calculate the quantum yield (Φ)
relative to a standard (optional).

Click to download full resolution via product page

Caption: Workflow for Fluorescence Spectroscopy of Disperse Blue 60.
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Potential Degradation Pathways
While primarily used in industrial applications, understanding the potential degradation of

Disperse Blue 60 is relevant for environmental and toxicological studies. The degradation of

anthraquinone dyes can occur through various mechanisms, often initiated by the cleavage of

the anthraquinone ring. Enzymatic degradation by microorganisms, for instance, can lead to

the breakdown of the chromophoric group.

Disperse Blue 60
(Anthraquinone Structure)

Aromatic Intermediates
(e.g., phthalic acid derivatives,

substituted benzenes)

Ring Cleavage
(Enzymatic/Photocatalytic)

Mineralization
(CO₂, H₂O, NH₃)

Further Oxidation

Click to download full resolution via product page

Caption: Generalized Degradation Pathway for Anthraquinone Dyes.

Conclusion
Disperse Blue 60 is an anthraquinone-based dye with a characteristic absorption maximum

around 670 nm. This technical guide provides a consolidated overview of its known spectral

properties and outlines standardized experimental protocols for its characterization. It is crucial

for researchers to rely on verified chemical information and be aware of the erroneous

classification present in some commercial sources. The provided data and methodologies offer

a solid foundation for the application of Disperse Blue 60 in various scientific and research

contexts. Further investigation into its solvatochromic behavior and fluorescence quantum yield

would provide a more complete photophysical profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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